4-N-(2-morpholin-4-ylethyl)-5-nitropyrimidine-4,6-diamine

• IUPAC Name: 4-N-(2-morpholin-4-ylethyl)-5-nitropyrimidine-4,6-diamine
• InChI: InChI=1S/C10H16N6O3/c11-9-8(16(17)18)10(14-7-13-9)12-1-2-15-3-5-19-6-4-15/h7H,1-6H2,(H3,11,12,13,14)
• InChI Key: ZIPRAEGTJNKELY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC2=NC=NC(=C2[N+](=O)[O-])N
• Molecular Formula: C10H16N6O3
• Molecular Weight: 268.27 g/mol

Description

4-N-(2-morpholin-4-ylethyl)-5-nitropyrimidine-4,6-diamine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It is commonly referred to as MPEP, which is an abbreviation for its chemical name. This compound belongs to the class of allosteric modulators, which are molecules that can bind to a protein and change its activity without directly interacting with its active site.

Scientific Research Applications

Molecular and Supramolecular Structures

The compound exhibits polarized molecular-electronic structures, leading to extensive charge-assisted hydrogen bonding. It plays a significant role in forming supramolecular structures through interactions like hard and soft hydrogen bonds, C-H...π(arene) type interactions, and aromatic π...π stacking interactions, contributing to a range of dimensional structures from zero-dimensional to three-dimensional frameworks (Quesada et al., 2004).

Synthesis and Spectral Analysis

A series of novel compounds related to this chemical structure were synthesized, showcasing their potential in forming a diverse array of molecular compounds. These compounds, including 4-(4-morpholinophenyl)-6-arylpyrimidin-2-amines, were characterized by various methods like melting point, elemental analysis, MS, FT-IR, and NMR spectroscopic data, indicating their vast potential in scientific research and applications (Thanusu, Kanagarajan, & Gopalakrishnan, 2010).

Pharmacological Evaluation

Compounds related to 4-N-(2-morpholin-4-ylethyl)-5-nitropyrimidine-4,6-diamine were synthesized and evaluated for various pharmacological activities including analgesic, anti-inflammatory, antibacterial, and antifungal activities, demonstrating the compound's relevance in medicinal chemistry and drug development (Panneerselvam, Priya, Kumar, & Saravanan, 2009).

Synthesis and Crystal Structures of Complexes

This compound and its derivatives play a crucial role in the formation of metal complexes, showcasing versatility in bonding and coordination, leading to the synthesis of various metal complexes with unique crystal structures. These complexes, often with zinc(II), present distorted geometries, providing insights into the structural and electronic intricacies of such complexes (Han, 2011).